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Compound of Interest

Compound Name: 2-(1H-Imidazol-2-yl)pyridine

Cat. No.: B096035 Get Quote

Essential Safety and Handling Guide for 2-(1H-
Imidazol-2-yl)pyridine
This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 2-(1H-Imidazol-2-yl)pyridine, tailored for researchers, scientists, and

professionals in drug development. Adherence to these procedures is critical for ensuring a

safe laboratory environment.

Chemical Identifier:

Name: 2-(1H-Imidazol-2-yl)pyridine

Synonyms: 2-(2-pyridyl)imidazole, 2-(2'-Pyridyl)imidazole

CAS Number: 18653-75-3[1]

Molecular Formula: C₈H₇N₃[1]

Molecular Weight: 145.16 g/mol [2]

Hazard Summary: 2-(1H-Imidazol-2-yl)pyridine is classified as harmful if swallowed.[1][2]

While specific data for this compound is limited, its structural components—a pyridine ring and

an imidazole ring—suggest that it should be handled with care, following best practices for
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pyridine derivatives.[3] Pyridine and its derivatives are often toxic and can be flammable.[3]

Minimizing inhalation of vapors and skin contact is crucial.[3][4]

GHS Hazard Information:

Pictogram: GHS07 (Exclamation mark)

Signal Word: Warning[1]

Hazard Statement: H302: Harmful if swallowed[1][2]

Precautionary Statements: P264, P270, P301 + P312, P501

Personal Protective Equipment (PPE)
Appropriate PPE is the first line of defense against chemical exposure. The following table

summarizes the recommended PPE for handling 2-(1H-Imidazol-2-yl)pyridine.
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Body Part
Personal Protective
Equipment

Specifications and Usage

Eyes Safety Goggles or Face Shield

Must be worn at all times in the

laboratory to protect against

splashes.

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended.[5] Inspect

gloves for any tears or

punctures before use.

Body Laboratory Coat

A fully buttoned lab coat

should be worn to protect

against skin contact.[5]

Respiratory Fume Hood or Respirator

All handling of 2-(1H-Imidazol-

2-yl)pyridine should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

[3][4][5] If a fume hood is not

available, a respirator may be

necessary.

Operational Plan: Handling 2-(1H-Imidazol-2-
yl)pyridine
A strict operational plan is critical for the safe handling of this compound. The following

workflow outlines the necessary steps from preparation to cleanup.
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Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Ensure Fume Hood is Operational

Gather All Necessary Materials

Weigh Compound in Fume Hood

Carefully Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Containers

Remove PPE and Wash Hands

 

Waste Collection

Waste Storage

Final Disposal

Collect Waste in Designated Container

Label Container as 'Hazardous Waste'

Keep Container Tightly Sealed

Store in a Cool, Dry, Well-Ventilated Area

Contact EHS for Pickup

Complete Waste Disposal Form

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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